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Compound of Interest

Compound Name: 1-Bromononane-d19

Cat. No.: B12399948 Get Quote

This technical guide provides a comprehensive overview of the molecular weight of 1-
Bromononane-d19, tailored for researchers, scientists, and professionals in the field of drug

development. The document details the theoretical calculation of its molecular weight, outlines

experimental protocols for its determination, and presents visual workflows for clarity.

Quantitative Data: Molecular Weight and Isotopic
Composition
The molecular weight of 1-Bromononane-d19 is determined by its chemical formula, C₉D₁₉Br.

The presence of bromine, with its two stable isotopes (⁷⁹Br and ⁸¹Br), and the extensive

deuteration significantly influence its mass. The following tables summarize the key quantitative

data.

Table 1: Isotopic Masses of Constituent Elements

Element Isotope Atomic Mass (Da)
Natural Abundance
(%)

Carbon ¹²C 12.000000 98.93

Hydrogen ²H (D) 2.014102 (Enriched)

Bromine ⁷⁹Br 78.918337 50.69

Bromine ⁸¹Br 80.916291 49.31
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Table 2: Calculated Molecular Weights of 1-Bromononane-d19 Isotopologues

Chemical Formula Description Monoisotopic Mass (Da)

C₉D₁₉⁷⁹Br Molecule with Bromine-79 225.1783

C₉D₁₉⁸¹Br Molecule with Bromine-81 227.1763

Table 3: Average Molecular Weight Comparison

Compound Chemical Formula
Average Molecular Weight
( g/mol )

1-Bromononane-d19 C₉D₁₉Br 226.27

1-Bromononane C₉H₁₉Br 207.15

Experimental Protocol: Molecular Weight
Determination by GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and widely used analytical

technique for the determination of the molecular weight of volatile and semi-volatile compounds

like 1-Bromononane-d19.

Objective: To determine the molecular weight and confirm the isotopic distribution of 1-
Bromononane-d19.

Instrumentation:

Gas Chromatograph (GC): Equipped with a capillary column suitable for separating alkyl

halides. A common choice is a non-polar column such as a HP-5MS (5% phenyl-

methylpolysiloxane).

Mass Spectrometer (MS): A quadrupole or time-of-flight (TOF) mass analyzer capable of

electron ionization (EI).

Methodology:
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Sample Preparation:

Prepare a dilute solution of 1-Bromononane-d19 in a high-purity volatile solvent (e.g.,

dichloromethane or hexane) at a concentration of approximately 10-100 µg/mL.

GC Separation:

Injector Temperature: 250°C.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp: Increase temperature at a rate of 15°C/min to 280°C.

Final hold: Hold at 280°C for 5 minutes.

Injection Volume: 1 µL in splitless or split mode, depending on sample concentration.

MS Detection:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Analyzer Mode: Full scan mode to detect all ions within a specified mass range

(e.g., m/z 40-300).

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Data Analysis:

Identify the peak corresponding to 1-Bromononane-d19 in the total ion chromatogram

(TIC).

Extract the mass spectrum for this peak.
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Analyze the molecular ion region. Due to the presence of bromine, a characteristic isotopic

pattern with two major peaks of nearly equal intensity will be observed. These peaks

correspond to the [M]⁺ and [M+2]⁺ ions, representing the molecules containing ⁷⁹Br and

⁸¹Br, respectively.

For 1-Bromononane-d19, these peaks are expected at approximately m/z 225 and 227.

The high degree of deuteration will shift the molecular ion peaks significantly higher

compared to the non-deuterated analog (which would appear around m/z 206 and 208).

Visualizations
The following diagrams illustrate the logical and experimental workflows for determining the

molecular weight of 1-Bromononane-d19.

Identify Chemical Formula
(C9D19Br)

Obtain Isotopic Masses
C: 12.000000 Da
D: 2.014102 Da

Br-79: 78.918337 Da
Br-81: 80.916291 Da

Calculate Mass of C9D19 Fragment
(9 * 12.000000) + (19 * 2.014102) = 146.267938 Da

Obtain Natural Abundances
Br-79: ~50.69%
Br-81: ~49.31%

Calculate Molecular Weight for 79Br Isotopologue
146.267938 + 78.918337 = 225.186275 Da

Calculate Molecular Weight for 81Br Isotopologue
146.267938 + 80.916291 = 227.184229 Da

Calculate Average Molecular Weight
(225.186 * 0.5069) + (227.184 * 0.4931) ≈ 226.17 g/mol
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12399948?utm_src=pdf-body
https://www.benchchem.com/product/b12399948?utm_src=pdf-body
https://www.benchchem.com/product/b12399948?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical workflow for calculating the theoretical molecular weight.
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Caption: Experimental workflow for molecular weight determination via GC-MS.

To cite this document: BenchChem. [A Technical Guide to the Molecular Weight of 1-
Bromononane-d19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399948#molecular-weight-of-1-bromononane-d19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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